Cas no 1213455-38-9 ((1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine
• CAS No: 1213455-38-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6305743
• PubChem ID: 92207866
• Update Time: 2025-05-21

(1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine
• 1213455-38-9
• EN300-1867804

• Inchi： 1S/C11H17NO/c1-7-5-10(9(3)12)11(13-4)6-8(7)2/h5-6,9H,12H2,1-4H3/t9-/m0/s1
• InChI Key： VCXFBOJZDAKFFE-VIFPVBQESA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1[C@H](C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine

Compound Introduction: (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine (CAS No. 1213455-38-9)

The compound (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine, identified by its CAS number 1213455-38-9, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, characterized by its chiral center and aromatic substituents, which contribute to its unique chemical properties and potential biological activities.

At the core of understanding this compound lies its molecular structure, which includes a benzene ring substituted with methoxy and dimethyl groups at the 2nd and 4th, 5th positions, respectively. The presence of these substituents not only influences the electronic properties of the aromatic system but also impacts its interactions with biological targets. The amine functional group at the 1-position provides a site for further chemical modification, making this compound a versatile building block in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Molecular modeling studies suggest that (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine may exhibit favorable binding affinity to certain protein targets, which could be exploited for therapeutic applications. For instance, preliminary simulations indicate potential interactions with enzymes involved in metabolic pathways, suggesting a possible role in modulating these processes.

In the realm of medicinal chemistry, the synthesis of enantiomerically pure compounds is of paramount importance due to the stereochemical specificity of biological systems. The (1S) configuration of this compound underscores its stereochemical purity, which is crucial for ensuring efficacy and minimizing side effects in drug candidates. The synthesis of such chiral molecules often involves complex multi-step reactions, including asymmetric catalysis and resolution techniques, which are areas of active research.

Current research in pharmacology highlights the importance of targeting specific molecular pathways to achieve therapeutic outcomes. The structural features of (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine make it a promising candidate for investigating pathways related to neurological disorders, inflammation, and cancer. For example, studies have shown that amine derivatives can modulate neurotransmitter systems, making them potential candidates for treating conditions such as depression and anxiety.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motif present in this compound resembles certain bioactive natural products, which have been a rich source of lead compounds for drug development. By leveraging such scaffolds, researchers can design molecules with enhanced biological activity and improved pharmacological profiles. The methoxy and dimethyl substituents on the aromatic ring are particularly noteworthy, as they are commonly found in bioactive natural products and have been shown to enhance binding affinity and metabolic stability.

Advances in analytical techniques have also contributed to a deeper understanding of the properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and conformational behavior. These data are essential for elucidating reaction mechanisms and optimizing synthetic routes.

The impact of this compound extends beyond academic research; it holds potential for industrial applications in the pharmaceutical sector. Companies are increasingly investing in libraries of chiral amine derivatives for high-throughput screening (HTS) to identify novel drug candidates. The structural complexity and diversity of such libraries make them valuable tools for discovering molecules with therapeutic potential.

Environmental considerations are also integral to modern drug discovery processes. Sustainable synthetic methodologies are being developed to minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize synthetic routes for compounds like (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine, ensuring that their production is both efficient and environmentally friendly.

Collaborative efforts between academia and industry are fostering innovation in drug discovery. Open science initiatives and public-private partnerships are accelerating the translation of laboratory findings into clinical applications. This collaborative approach is essential for bringing new therapies to market efficiently.

The future direction of research on this compound will likely involve exploring its interactions with biological targets at a deeper level. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be employed to gain insights into its mechanism of action. Additionally, preclinical studies will be conducted to assess its safety profile and therapeutic potential.

In conclusion, (1S)-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine (CAS No. 1213455-38-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a valuable tool for discovering new therapies. As research continues to unfold, this compound is poised to make meaningful contributions to the field of medicine.